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Compound of Interest

Compound Name: 2,3,4-Trifluoro-6-nitroaniline

Cat. No.: B115037

An In-depth Technical Guide to 2,3,4-Trifluoro-6-nitroaniline

This technical guide provides a comprehensive overview of the chemical compound 2,3,4-
Trifluoro-6-nitroaniline, tailored for researchers, scientists, and professionals in drug
development. The document details its molecular structure, physicochemical properties,
applications, and a logical workflow of its utilization in various research and industrial sectors.

Molecular Structure and Properties

2,3,4-Trifluoro-6-nitroaniline is an aniline derivative characterized by the presence of three
fluorine atoms and a nitro group attached to the benzene ring.[1] This substitution pattern
imparts unique electronic properties and reactivity to the molecule, making it a valuable
intermediate in organic synthesis.[2][3] The carbon-fluorine bond, being the strongest single
bond in organic chemistry, provides exceptional stability, while the nitro and amino groups offer
versatile reaction sites.[4]

The molecular structure is defined by the systematic placement of functional groups on the
aniline core. The amino (-NH2) group is at position 1, the nitro (-NOz2) group is at position 6, and
the fluorine (-F) atoms are at positions 2, 3, and 4.

Physicochemical and Identification Data

The key properties and identifiers for 2,3,4-Trifluoro-6-nitroaniline are summarized in the
table below, compiled from various chemical suppliers and databases.
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Property Value Reference(s)
Molecular Formula CeH3F3N20:2 [2][5]
Molecular Weight 192.10 g/mol [1][6]
CAS Number 148416-38-0 [1][2]

Light yellow to yellow to
Appearance [21[7]
orange powder/crystal

Melting Point 58-62°C [2][3]
Purity >98% (GC) [2][3]
MDL Number MFCD00174089 [1][2]
PubChem CID 2775763 [2][8]
) Nclc(F)c(F)c(F)ccl--INVALID-
SMILES String [1]
LINK--=0
ILENVKAVEFKZSD-
InChl Key [1]

UHFFFAOYSA-N

Applications and Research Significance

2,3,4-Trifluoro-6-nitroaniline is a key building block in the synthesis of complex organic
molecules. Its unique combination of functional groups makes it a preferred intermediate in
several high-value chemical industries.

» Pharmaceutical Development: The compound serves as a crucial intermediate in the
synthesis of various pharmaceutical agents.[2][3] The presence of fluorine can enhance
metabolic stability and bioavailability in drug candidates.[4]

o Agrochemicals: It is utilized in the formulation of modern agrochemicals, including herbicides
and fungicides, contributing to more effective crop protection solutions.[2][3]

o Advanced Materials: The stability and unique electronic properties conferred by the trifluoro-
nitro substitution pattern make it suitable for creating high-performance polymers and
specialty chemicals.[2][4]
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» Organic Synthesis: As a versatile chemical intermediate, it allows for diverse chemical
transformations, enabling chemists to explore novel synthetic pathways for new materials

and compounds.[2]

The logical workflow for the application of this compound is illustrated in the diagram below.

Logical Workflow for 2,3,4-Trifluoro-6-nitroaniline Applications
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Caption: Logical workflow of 2,3,4-Trifluoro-6-nitroaniline applications.

Experimental Protocols

While specific, detailed experimental protocols for proprietary industrial processes are not
publicly available, a general synthetic approach can be inferred from related chemical
literature. The synthesis of substituted nitroanilines often involves two key steps: fluorination of
an aromatic precursor followed by selective nitration and/or amination.
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A representative, though not identical, procedure for the synthesis of a related compound, 2,3-
dichloro-6-nitroaniline, from 2,3,4-trichloronitrobenzene is described in patent CN111646907A.
[9] This process involves reacting the starting material with ammonia water in a high-pressure
kettle, using a sulfur-containing compound as a catalyst.[9]

lllustrative Laboratory Synthesis (Hypothetical)

o Reaction Setup: A high-pressure autoclave is charged with the fluorinated precursor, a
solvent (e.g., water), a catalyst, and an aminating agent (e.g., agueous ammonia).

o Reaction Conditions: The vessel is sealed and heated to a specific temperature (e.g., 60-100
°C) under pressure (e.g., 0.2-0.5 MPa) for several hours.[9] The reaction progress is
monitored using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography
(GC).

e Work-up and Purification: Upon completion, the reactor is cooled to room temperature. The
solid product is collected by filtration, washed with water to remove inorganic impurities, and
then dried. Further purification can be achieved by recrystallization from a suitable solvent
(e.g., ethanol) to yield the final product with high purity.

The experimental workflow for a typical synthesis and analysis process is outlined in the
diagram below.
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General Experimental Workflow: Synthesis & Analysis

Synthesis

Reactants Loading
(Precursor, Solvent, Catalyst)

1. Heat

Reaction

(High Pressure & Temperature)

P. Cool

Cooling & Filtration

Crude Product

Purificationv & Analysis

Washing with Water

. Purify

Recrystallization

Purity Analysis (GC/HPLC)

5. Confirm

Structural Confirmation (NMR, MS)

Click to download full resolution via product page

Caption: General workflow for chemical synthesis and product analysis.
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Safety and Handling

2,3,4-Trifluoro-6-nitroaniline is classified with hazard statements H315 (causes skin irritation),
H319 (causes serious eye irritation), and H335 (may cause respiratory irritation).[1][8]
Appropriate personal protective equipment (PPE), including gloves, eye shields, and a dust
mask (type N95 or equivalent), should be used when handling this compound.[1] It should be
stored in a cool, dry place, with recommended storage temperatures between 2 - 8 °C.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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